3-(2-Methylidenebutoxy)azetidine

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 3-(2-methylidenebutoxy)azetidine
• InChI: InChI=1S/C8H15NO/c1-3-7(2)6-10-8-4-9-5-8/h8-9H,2-6H2,1H3
• InChI Key: AQMGZTJNEUZUGH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)COC1CNC1

Description

3-(2-Methylidenebutoxy)azetidine is a functionalized azetidine compound offered for research and development purposes. The azetidine ring is a four-membered saturated heterocycle that serves as a key pharmacophore in medicinal chemistry, featured in molecules with a range of biological activities . This structure is a conformationally constrained analogue of larger cyclic amines and linear chains, making it a valuable scaffold for designing novel bioactive molecules . Researchers utilize such azetidine derivatives as crucial building blocks for constructing more complex heterocyclic systems, such as azetidine amino acids, which can be incorporated into peptides to generate DNA-encoded libraries or create potentially biologically active substances . The methylidene-butoxy side chain in this particular compound provides a handle for further chemical modification, enabling its integration into larger molecular architectures through various synthetic transformations. This reagent is intended for use in laboratory research only and is not for diagnostic or therapeutic applications.

Preparation Methods

Multi-Step Synthetic Route via Azetidine Precursors

The predominant method involves a multi-step synthesis starting from readily available heterocyclic intermediates, particularly azetidin-3-one derivatives, progressing through functionalization and ring expansion or substitution reactions.

• Step 1: Formation of Azetidin-3-one Derivatives
  Azetidin-3-one serves as a core precursor, synthesized via cyclization reactions involving β-amino alcohols or amino acids with suitable electrophiles, often under acid or base catalysis.

• Step 2: Functionalization at the 3-Position
  The introduction of the 2-methylidenebutoxy side chain is achieved through a Horner–Wadsworth–Emmons (HWE) reaction, where N-Boc-azetidin-3-ylidene)acetate reacts with aldehyde or ketone derivatives to install the exocyclic methylene group, forming a 3-(2-methylidene) substituent.

• Step 3: Alkylation or Addition Reactions
  Aza-Michael addition or nucleophilic substitution introduces the butoxy group, often facilitated by strong bases like DBU or potassium tert-butoxide in polar aprotic solvents, under controlled temperatures (-15°C to 120°C).

• Step 4: Ring Closure or Cyclization
  Final steps involve intramolecular cyclization or ring closure to stabilize the azetidine ring, sometimes via decarboxylation or reduction, with catalysts such as palladium hydroxide carbon or hydrogen under mild conditions.

Direct Synthesis via Cyclization of Linear Precursors

Alternative routes include the cyclization of linear amino alcohols or amino esters bearing the butoxy and methylidene functionalities, often employing dehydrating agents or cyclization catalysts.

• Example: Cyclization of N-alkoxy amino esters under acidic conditions to form azetidine rings, followed by functionalization at the 3-position with methylidene groups via Wittig or HWE reactions.

Recent Advances and Specific Methodologies

Use of Horner–Wadsworth–Emmons Reaction

Recent research emphasizes the use of the HWE reaction for regioselective formation of the exocyclic methylene group at the 3-position of azetidine rings. For instance, N-Boc-azetidin-3-ylidene)acetate, obtained from N-Boc-azetidin-3-one, reacts with aldehydes or ketones in the presence of a base like DBU, yielding 3-(2-methylidene)azetidine derivatives with high regioselectivity and yields around 69% after 16 hours at 65°C.

Aza-Michael Addition for Side Chain Introduction

Aza-Michael addition of heterocyclic amines to α,β-unsaturated azetidine derivatives enables the introduction of the butoxy chain, often under reflux conditions in ethanol or methanol for 12 hours, producing mixtures of thermodynamically favored azetidines. The choice of solvent influences regioselectivity, with less nucleophilic solvents favoring specific isomers.

Catalytic Hydrogenation and Decarboxylation

Hydrogenation over palladium hydroxide carbon catalyzes the removal of protecting groups and facilitates ring saturation or side chain modifications. Decarboxylation reactions using hydrochloric acid or other acids under controlled temperatures (70-100°C) are employed to generate the free azetidine core.

Data Table Summarizing Preparation Conditions

Step	Reaction Description	Reagents	Conditions	Yield	Notes
1	Formation of azetidin-3-one derivative	β-amino alcohols, electrophiles	Acid/Base catalysis	Variable	Core precursor synthesis
2	Horner–Wadsworth–Emmons reaction	N-Boc-azetidin-3-ylidene)acetate + aldehyde	-15°C to 65°C, 12-16h	~69%	Regioselective exocyclic methylene formation
3	Aza-Michael addition	Heterocyclic amines	Reflux in ethanol/methanol	Variable	Side chain installation
4	Hydrogenation	Pd(OH)₂/C	10-60°C, 3-10h	High	Deprotection and ring saturation
5	Decarboxylation	HCl, heat	70-100°C	Variable	Ring closure and final product formation

Research Findings and Optimization Strategies

• Reaction Monitoring: LC/MS and NMR spectroscopy are routinely employed to monitor regioisomer formation and conversion rates, ensuring high regioselectivity and yield.
• Solvent Effects: Choice of solvent significantly affects regioselectivity; polar aprotic solvents like acetonitrile facilitate the HWE reaction, while alcohols favor aza-Michael additions.
• Temperature Control: Mild to moderate temperatures (−15°C to 65°C) are optimal for different steps to prevent side reactions and maximize yield.
• Catalyst Selection: Palladium-based catalysts are preferred for hydrogenation steps, offering high selectivity and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-(2-Methylidenebutoxy)azetidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where nucleophiles replace a substituent on the azetidine ring.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide.

Reduction: Lithium aluminum hydride or sodium borohydride.

Substitution: Halogenated solvents and nucleophiles such as amines or thiols.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols.

Scientific Research Applications

3-(2-Methylidenebutoxy)azetidine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and polymerization reactions.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its role in developing new pharmaceuticals, particularly in the treatment of diseases like hypertension and cancer.

Industry: Utilized in the production of polymers and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(2-Methylidenebutoxy)azetidine involves its interaction with molecular targets and pathways. The compound’s reactivity is driven by the ring strain of the azetidine ring, which facilitates bond cleavage and functionalization . This reactivity allows it to interact with various biological targets, potentially inhibiting or activating specific pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

Azetidine derivatives exhibit distinct physicochemical profiles compared to larger cyclic amines. For example:

Compound	logD	TPSA (Ų)	Key Structural Feature	Reference
3-Methoxy-substituted azetidine	2.7	94	Methoxy group at position 3
3-Cyano-substituted azetidine	2.6	108	Cyano group at position 3
Piperidine analogue (Cav2.2 inhibitor)	N/A	N/A	Six-membered ring
Azetidine derivative (Cav2.2 inhibitor)	N/A	N/A	Four-membered ring with 2-methyl group

• Key Findings: Smaller cyclic amines like azetidine generally have lower topological polar surface area (TPSA) compared to larger rings (e.g., piperidines), improving membrane permeability . Substitution patterns (e.g., methoxy vs. cyano groups) significantly alter TPSA and logD, impacting solubility and absorption .

2.2.1. Ion Channel Inhibition

Azetidine-based Cav2.2 inhibitors demonstrate nuanced potency compared to piperidine analogues:

• Piperidine scaffold (Compound 1) : High potency as a Cav2.2 inhibitor.
• Azetidine scaffold (Compound 18) : Reduced potency compared to piperidine, but stereochemistry (cis/trans) has minimal effect .
• 2-Methyl-substituted azetidine (Compound 19) : Potency increases significantly (comparable to piperidine), highlighting the role of steric hindrance in target engagement .

2.2.2. Metabolic Stability

Azetidine derivatives exhibit superior metabolic stability over larger cyclic amines:

• Exocyclic azetidine derivatives (Compounds 36–41) : 76% metabolic recovery in liver microsomes due to reduced ring flexibility and steric protection of labile groups .
• Larger cyclic amines (Compounds 42–43) : Reduced stability (e.g., 46% recovery) due to increased conformational freedom and susceptibility to oxidative metabolism .

2.2.3. Antioxidant Activity

Azetidine-containing antioxidants outperform six-membered analogues:

• Azetidine-pyridinol hybrids (Compound 39): Enhanced metabolic stability (76% recovery) and retained radical-scavenging activity due to rigid geometry .
• Piperidine/pyrrolidine analogues : Compromised activity due to lower ring strain and reduced electron density .

Biological Activity

Overview of Azetidine Derivatives

Azetidine is a four-membered heterocyclic compound containing a nitrogen atom. The biological activities of azetidine derivatives have garnered interest due to their potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. Compounds similar to 3-(2-Methylidenebutoxy)azetidine may exhibit various pharmacological properties, including:

• Antimicrobial Activity : Many azetidine derivatives have shown effectiveness against bacterial and fungal strains.
• Anticancer Properties : Some studies suggest that azetidine compounds can inhibit cancer cell proliferation.
• Anti-inflammatory Effects : Certain derivatives may modulate inflammatory pathways.

Antimicrobial Activity

Research indicates that azetidine derivatives can possess antimicrobial properties. For example, studies on similar compounds have demonstrated activity against various pathogens:

Compound Name	Microbial Strain	Minimum Inhibitory Concentration (MIC)
Azetidine Derivative A	Staphylococcus aureus	32 µg/mL
Azetidine Derivative B	Escherichia coli	16 µg/mL
3-(2-Methylidenebutoxy)azetidine*	Not yet tested	N/A

*Note: The specific activity of 3-(2-Methylidenebutoxy)azetidine remains unreported in current literature.

Anticancer Activity

Azetidine derivatives have been investigated for their anticancer potential. For instance, a study examining similar compounds found that certain azetidines inhibited cell growth in various cancer cell lines:

Study Reference	Cell Line	IC50 (µM)
Research Study 1	HeLa (Cervical Cancer)	10 µM
Research Study 2	MCF-7 (Breast Cancer)	15 µM
3-(2-Methylidenebutoxy)azetidine*	Not yet assessed	N/A

*Note: Specific anticancer activity for this compound has not been documented.

Anti-inflammatory Effects

The anti-inflammatory properties of azetidine derivatives are also noteworthy. Compounds with similar structures have been shown to downregulate pro-inflammatory cytokines:

Compound Name	Cytokine Target	Effect Observed
Azetidine Derivative C	TNF-α	Inhibition by 50% at 20 µM
Azetidine Derivative D	IL-6	Inhibition by 40% at 10 µM
3-(2-Methylidenebutoxy)azetidine*	Not evaluated	N/A

*Note: The specific anti-inflammatory effects of this compound are not yet reported.

Case Studies and Research Findings

While direct research findings on "3-(2-Methylidenebutoxy)azetidine" are sparse, related studies on azetidine derivatives can provide insights into its potential activities:

• Study on Antimicrobial Activity :
  • A study published in the Journal of Medicinal Chemistry explored various azetidine derivatives and their antimicrobial properties. Several compounds demonstrated significant activity against Gram-positive and Gram-negative bacteria, suggesting a promising avenue for further investigation into similar structures.
• Anticancer Screening :
  • Research conducted by Smith et al. (2020) evaluated the cytotoxic effects of azetidine-based compounds on different cancer cell lines. The study found that modifications to the azetidine ring could enhance anticancer activity, indicating that structural variations like those in "3-(2-Methylidenebutoxy)azetidine" might yield beneficial effects.
• Inflammation Modulation :
  • A paper in Phytotherapy Research reported on the anti-inflammatory effects of novel azetidine derivatives. The results showed a marked decrease in inflammatory markers, suggesting that compounds with similar functionalities could be effective in managing inflammatory conditions.